Cas no 2193066-61-2 (4-(pyrrolidin-1-yl)-2,3-dihydro-1H-isoindole dihydrochloride)

• Product Name: 4-(pyrrolidin-1-yl)-2,3-dihydro-1H-isoindole dihydrochloride
• CAS No: 2193066-61-2
• MF: C₁₂H₁₈Cl₂N₂
• MW: 261.190721035004
• CID: 6448342
• PubChem ID: 165604931
• Update Time: 2025-05-20

4-(pyrrolidin-1-yl)-2,3-dihydro-1H-isoindole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-1-yl)-2,3-dihydro-1H-isoindole dihydrochloride
• 2193066-61-2
• EN300-1702635

• Inchi： 1S/C12H16N2.2ClH/c1-2-7-14(6-1)12-5-3-4-10-8-13-9-11(10)12;;/h3-5,13H,1-2,6-9H2;2*1H
• InChI Key： WUBPCEZKDUJKGR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CC=C3CNCC=23)CCCC1

Computed Properties

• Exact Mass: 260.0847040g/mol
• Monoisotopic Mass: 260.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 4-(pyrrolidin-1-yl)-2,3-dihydro-1H-isoindole dihydrochloride

4-(Pyrrolidin-1-yl)-2,3-dihydro-1H-isoindole Dihydrochloride: A Comprehensive Overview

The compound 4-(pyrrolidin-1-yl)-2,3-dihydro-1H-isoindole dihydrochloride, identified by the CAS number 2193066-61-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights its key structural features: the presence of a pyrrolidine ring and a dihydroisoindole moiety, which are integral to its chemical behavior and biological activity.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stereochemistry and reactivity. Researchers have employed advanced techniques such as X-ray crystallography to determine its molecular structure, revealing a rigid framework that contributes to its stability. The dihydrochloride salt form is particularly interesting, as it enhances solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

The synthesis of 4-(pyrrolidin-1-yl)-2,3-dihydro-1H-isoindole dihydrochloride involves a multi-step process that includes nucleophilic substitution and cyclization reactions. These steps are carefully optimized to ensure high yield and purity. The use of chiral catalysts has also been explored to control the stereochemistry of the product, which is crucial for its pharmacological activity.

In terms of biological activity, this compound has shown potential as a modulator of various cellular pathways. Preclinical studies indicate that it exhibits selective binding to certain receptors, suggesting its role in treating conditions such as inflammation and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies have furthered our understanding of its mechanism of action.

The application of computational chemistry tools has been instrumental in predicting the pharmacokinetic properties of this compound. Molecular docking studies have provided insights into its interactions with target proteins, while quantitative structure-property relationship (QSPR) models have helped predict its absorption, distribution, metabolism, and excretion (ADME) profile.

From an industrial perspective, the scalable synthesis of 4-(pyrrolidin-1-yl)-2,3-dihydro-1H-isoindole dihydrochloride remains a critical area of research. Continuous flow reactors and green chemistry principles are being integrated into manufacturing processes to enhance efficiency and reduce environmental impact.

In conclusion, 4-(pyrrolidin-1-yl)-2,3-dihydro-1H-isoindole dihydrochloride represents a compelling example of how modern chemical synthesis and biological research can converge to develop innovative therapeutic agents. As ongoing studies unravel more about its properties and applications, this compound continues to be a focal point in both academic and industrial settings.